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Compound of Interest

Compound Name: Methylsulfate

Cat. No.: B1228091

Welcome to the technical support center for methylsulfate methylation. This guide provides
troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to assist
researchers, scientists, and drug development professionals in optimizing their methylation

reactions using dimethyl sulfate (DMS).

Critical Safety Warning: Dimethyl sulfate (DMS) is a potent methylating agent that is highly
toxic, carcinogenic, mutagenic, and corrosive.[1][2][3] It can be absorbed through the skin,
mucous membranes, and the gastrointestinal tract, with symptoms of exposure potentially
being delayed by 6-24 hours.[1] All manipulations must be performed in a certified chemical
fume hood with appropriate personal protective equipment (PPE), including chemical-resistant
gloves (butyl rubber or Viton are recommended), safety goggles, a face shield, and a lab coat.
[4] Always have an appropriate quenching agent, such as a concentrated solution of ammonia,
sodium hydroxide, or sodium carbonate, readily available to neutralize spills.[5][6][7]

Frequently Asked Questions (FAQs)

Q1: What is methylsulfate methylation? Al: Methylsulfate methylation is a chemical reaction
that introduces a methyl group (-CH3) onto a substrate using dimethyl sulfate ((CH30)2S02) as
the methylating agent.[8] It is a widely used and cost-effective method in organic synthesis for
the methylation of various functional groups.[1] The reaction typically proceeds via an S_N2
mechanism, where a nucleophile attacks one of the methyl groups of DMS.[3]

Q2: What are the common substrates for methylation with dimethyl sulfate? A2: Dimethyl
sulfate is a versatile reagent used to methylate a wide range of nucleophiles.[1][3] Common
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substrates include:

Phenols and Alcohols: To form methyl ethers.[3]

e Amines: To form methylated amines, including tertiary amines and quaternary ammonium
salts.[1][3]

e Thiols: To form methyl thioethers.[1][3]

o Carboxylic Acids: To form methyl esters, often by first converting the acid to its carboxylate
salt.[9]

e Guanine in DNA: DMS can methylate the imidazole ring of guanine, a technique used in
DNA footprinting and structure analysis.[1]

Q3: Why is dimethyl sulfate often preferred over other methylating agents? A3: The preference
for dimethyl sulfate in industrial and laboratory settings is due to its high reactivity, low cost, and
effectiveness.[1][3] Compared to alternatives like methyl iodide, DMS is less expensive.
Compared to dimethyl carbonate, it is far more reactive.[1] However, its high toxicity is a
significant drawback, and the choice of methylating agent often involves a trade-off between
reactivity, cost, and safety.[1]

Q4: What is the mechanism of methylation using dimethyl sulfate? A4: The methylation process
is generally considered to be a bimolecular nucleophilic substitution (S_N2) reaction.[3] The
nucleophile (e.g., a phenoxide, amine, or thiolate) attacks one of the electrophilic methyl
carbons of the dimethyl sulfate molecule. This displaces a methyl sulfate anion as the leaving
group, resulting in the methylated substrate. The first methyl group is transferred more rapidly
than the second.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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